1,2-Diphenyl-1-propene

• Molecular Formula: C15H14
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-phenylprop-1-en-2-ylbenzene
• InChI: InChI=1S/C15H14/c1-13(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2-12H,1H3
• InChI Key: OVZXISBUYCEVEV-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C2=CC=CC=C2

Description

1,2-Diphenyl-1-propene is a useful research compound. Its molecular formula is C15H14 and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.448 g (2 millimols) of palladium acetate, 28.11 g (0.2 mol) of benzoyl chloride, 23.64 g (0.2 mol) of α-methylstyrene and 27.04 g (0.2 mol) of N-benzyldimethylamine in 400 ml of p-xylene are stirred for 11 hours at 130° C. The mixture is extracted by shaking with 400 ml of 2 NHCl and 400 ml of 2 N NaOH and is then dried over magnesium sulfate. The crude product is chromatographed on silica gel in methylene chloride and subsequently recrystallised from n-pentane. 1.3 g (3% of theory) of α-methylstilbene are obtained as colourless crystals of melting point 79.0° C.